Cas no 42935-17-1 (PGH2 (Prostaglandin H2))

• Product Name: PGH2 (Prostaglandin H2)
• CAS No: 42935-17-1
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 330472
• PubChem ID: 445049
• Update Time: 2025-05-21

PGH2 (Prostaglandin H2) Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,11-epidioxy-15-hydroxy-, (5Z,9a,11a,13E,15S)-
• PGH2 (Prostaglandin H2)
• Prostaglandin H2
• Endoperoxide H2 PGH2 Prostaglandin R2
• Q416567
• (5Z,13E)-(15S)-9alpha,11alpha-Epidioxy-15-hydroxyprosta-5,13-dienoate
• (5Z,13E,15S)-9a,11a-epidioxy-15-hydroxyprosta-5,13-dienoate
• (5Z)-7-[(1R,4S,5R,6R)-6-[(1E,3S)-3-hydroxyoct-1-en-1-yl]-2,3-dioxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
• 2,3-Dioxabicyclo[2.2.1]heptane, prosta-5,13-dien-1-oic acid deriv.
• (Z)-7-[(1S,2R,3R,4R)-3-[(E,3S)-3-hydroxyoct-1-enyl]-5,6-dioxabicyclo[2.2.1]heptan-2-yl]hept-5-enoic acid
• BDBM10042
• prostaglandin-H2
• YIBNHAJFJUQSRA-YNNPMVKQSA-N
• CHEBI:15554
• (5Z,9alpha,11alpha,13E,15S)-9,11-epidioxy-15-hydroxy-prosta-5,13-dienoate
• (5Z,13E)-(15S)-9-alpha,11-alpha-epidioxy-15-hydroxyprosta-5,13-dienoic acid
• J670X3LRU2
• GTPL1972
• PGH2 (Prostaglandin H2), 500 micro g/mL
• PGH2 (Prostaglandin H2), 1 mg/500 micro l
• PGH2
• (5Z,13E,15S)-9-alpha,11-alpha-epidioxy-15-hydroxyprosta-5,13-dienoic acid
• (15S)Hydroxy-9alpha,11alpha-(epoxymethano)prosta-5,13-dienoic acid
• 9S,11R-epidioxy-15S-hydroxy-5Z,13E-prostadienoate
• GTPL4483
• (5Z,13E)-(15S)-9-alpha,11-alpha-epidioxy-15-hydroxyprosta-5,13-dienoate
• C00427
• MFCD00036972
• UNII-J670X3LRU2
• 15-Hydroxy-9alpha,11alpha-peroxidoprosta-5,13-dienoic acid
• (Z)-7-[(1R,4S,5R,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2,3-dioxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
• (5Z,13E,15S)-9alpha,11alpha-epidioxy-15-hydroxyprosta-5,13-dienoic acid
• (5Z,13E)-(15S)-9,11-epidioxy-15-hydroxyprosta-5,13-dienoate
• PGH 2
• Prosta-5,13-dien-1-oic acid, 9,11-epidioxy-15-hydroxy-, (5Z,9alpha,11alpha,13E,15S)-
• 9S,11R-epidioxy-15S-hydroxy-5Z,13E-prostadienoic acid
• U46609
• CHEMBL2074582
• 9,11-Epoxymethano-pgh2
• (5Z)-7-{(1R,4S,5R,6R)-6-[(1E,3S)-3-hydroxyoct-1-en-1-yl]-2,3-dioxabicyclo[2.2.1]hept-5-yl}hept-5-enoate
• (5Z,9a,11a,13E,15S)-9,11-epidioxy-15-hydroxyprosta-5,13-dien-1-oic acid
• 42935-17-1
• (5Z,13E)-(15S)-9,11-epidioxy-15-hydroxyprosta-5,13-dienoic acid
• 9alpha,11alpha-epidioxy-15S-hydroxy-prosta-5Z,13E-dien-1-oic acid
• 15-Hydroxy-9alpha,11alpha-peroxidoprosta-5,13-dienoate
• (5Z,9alpha,11alpha,13E,15S)-9,11-epidioxy-15-hydroxyprosta-5,13-dien-1-oic acid
• (5Z)-7-{(1R,4S,5R,6R)-6-[(1E,3S)-3-hydroxyoct-1-en-1-yl]-2,3-dioxabicyclo[2.2.1]hept-5-yl}hept-5-enoic acid
• Prostaglandin R2
• 9,11-epoxymethano PGH2
• LMFA03010010
• (5Z,9alpha,11alpha,13E,15S)-9,11-epidioxy-15-hydroxy-Prosta-5,13-dien-1-oate
• (15S)Hydroxy-9alpha,11alpha-(epoxymethano)prosta-5,13-dienoate
• (5Z,13E,15S)-9alpha, 11alpha-epidioxy-15-hydroxyprosta-5,13-dienoic acid
• (5Z,13E,15S)-9-alpha,11-alpha-epidioxy-15-hydroxyprosta-5,13-dienoate
• Endoperoxide H2
• (5Z,9a,11a,13E,15S)-9,11-epidioxy-15-hydroxyprosta-5,13-dien-1-oate
• (5Z,13E,15S)-9alpha,11alpha-epidioxy-15-hydroxyprosta-5,13-dienoate
• SCHEMBL12141851
• NS00074282
• (5Z,13E)-(15S)-9alpha,11alpha-Epidioxy-15-hydroxyprosta-5,13-dienoic acid
• DTXSID80903949
• Prosta-5,13-dien-1-oic acid, 9,11-epidioxy-15-hydroxy-, (5Z,9alpha,11alpha,13E,15S)- (9CI)
• (5Z,9alpha,11alpha,13E,15S)-9,11-epidioxy-15-hydroxy-Prosta-5,13-dien-1-oic acid
• (5Z,13E,15S)-9a,11a-epidioxy-15-hydroxyprosta-5,13-dienoic acid
• CS-0129870
• HY-136500

• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-19(17)25-24-18)10-7-4-5-8-11-20(22)23/h4,7,12-13,15-19,21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1
• InChI Key： YIBNHAJFJUQSRA-YNNPMVKQSA-N
• SMILES： O1[C@H]2C[C@H]([C@H](/C=C/[C@H](CCCCC)O)[C@H]2C/C=C\CCCC(=O)O)O1

Computed Properties

• Exact Mass: 352.22500
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 352
• XLogP3: 3.8
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Not determined
• Flash Point: -17 °C
• PSA: 75.99000
• LogP: 4.02010
• Solubility: Not determined

PGH2 (Prostaglandin H2) Security Information

• Hazardous Material transportation number：UN 1090 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36-66-67
• Safety Instruction： 9-16-26
• Hazardous Material Identification：
• Risk Phrases：R11; R36; R66; R67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on PGH2 (Prostaglandin H2)

Comprehensive Overview of PGH2 (Prostaglandin H2) (CAS No. 42935-17-1): Biosynthesis, Functions, and Research Applications

Prostaglandin H2 (PGH2), with the CAS number 42935-17-1, is a pivotal intermediate in the biosynthesis of prostanoids, a subclass of eicosanoids derived from arachidonic acid. This labile compound serves as the precursor for various biologically active prostaglandins and thromboxanes, playing a critical role in inflammation, vascular homeostasis, and cellular signaling. Researchers and clinicians increasingly focus on PGH2 metabolism due to its implications in cardiovascular diseases, cancer, and autoimmune disorders—topics frequently searched in academic and medical databases.

The enzymatic conversion of arachidonic acid to PGH2 is catalyzed by cyclooxygenase (COX) enzymes, notably COX-1 and COX-2, which are targets of nonsteroidal anti-inflammatory drugs (NSAIDs). This pathway has garnered attention in drug discovery circles, as evidenced by trending searches for "COX inhibitors" and "PGH2-derived mediators." The instability of PGH2 under physiological conditions makes its direct study challenging, yet advances in lipidomics and mass spectrometry have enabled precise detection, aligning with the growing demand for analytical techniques in eicosanoid research.

In cardiovascular research, PGH2 is a hotspot due to its rapid conversion to thromboxane A2 (TXA2), a potent vasoconstrictor. Searches for "PGH2 and thrombosis" or "TXA2 inhibitors" reflect clinical interest in antithrombotic therapies. Conversely, its role in prostacyclin (PGI2) synthesis—a vasodilator—highlights the compound's dual regulatory function. Such mechanistic insights are frequently queried in pharmacology forums and biomedical publications, emphasizing the need for clear, SEO-optimized content.

Beyond physiology, PGH2 is studied in cancer metabolism, particularly in tumors overexpressing COX-2. Queries like "PGH2 in tumor microenvironment" or "eicosanoids and metastasis" underscore its relevance in oncology research. Recent studies also explore PGH2 derivatives as biomarkers for inflammatory diseases, resonating with searches for "biomarker discovery" and "precision medicine."

From a technical perspective, the handling of PGH2 requires specialized protocols due to its reactivity. Laboratories often search for "PGH2 stabilization methods" or "eicosanoid extraction protocols," reflecting practical challenges. Innovations in cryopreservation and enzyme inhibitors have improved experimental reproducibility, topics trending in life sciences communities.

In summary, Prostaglandin H2 (CAS 42935-17-1) remains a cornerstone molecule in lipid mediator research. Its multifaceted roles—from inflammatory cascades to drug target pathways—ensure sustained academic and clinical interest. By addressing high-volume search terms like "PGH2 function" or "COX-PGH2 axis," this overview bridges foundational science with contemporary applications, catering to both novice and expert audiences.